Cas no 2098032-89-2 ((3-(1,1-difluoroethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone)

• Product Name: (3-(1,1-difluoroethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone
• CAS No: 2098032-89-2
• MF: C₁₂H₂₀F₂N₂O
• MW: 246.296810150146
• CID: 5727631
• PubChem ID: 121202528
• Update Time: 2025-05-24

(3-(1,1-difluoroethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• Methanone, [3-(1,1-difluoroethyl)-1-piperidinyl]-3-pyrrolidinyl-
• (3-(1,1-Difluoroethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone
• AKOS026710711
• 2098032-89-2
• F1907-6342
• [3-(1,1-difluoroethyl)piperidin-1-yl]-pyrrolidin-3-ylmethanone
• (3-(1,1-difluoroethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone

• Inchi： 1S/C12H20F2N2O/c1-12(13,14)10-3-2-6-16(8-10)11(17)9-4-5-15-7-9/h9-10,15H,2-8H2,1H3
• InChI Key： QFRQNCUUQWNVBJ-UHFFFAOYSA-N
• SMILES： C(N1CCCC(C(F)(F)C)C1)(C1CCNC1)=O

Computed Properties

• Exact Mass: 246.15436959g/mol
• Monoisotopic Mass: 246.15436959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.152±0.06 g/cm3(Predicted)
• Boiling Point: 360.9±37.0 °C(Predicted)
• pka: 9.86±0.10(Predicted)

Additional information on (3-(1,1-difluoroethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone

Introduction to (3-(1,1-Difluoroethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone (CAS No. 2098032-89-2)

The compound (3-(1,1-difluoroethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone (CAS No. 2098032-89-2) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic ketones, which are widely studied for their unique structural properties and biological activities. The difluoroethyl group attached to the piperidine ring introduces interesting electronic and steric effects, making this compound a subject of interest in modern drug discovery and development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis. These methods not only enhance the purity of the product but also reduce the reaction time significantly. The piperidine and pyrrolidine rings are key structural elements that contribute to the compound's stability and bioavailability. The presence of the methanone group further enhances its reactivity, making it a versatile building block in organic synthesis.

From a pharmacological perspective, this compound has shown promising results in preclinical studies as a potential modulator of various ion channels and receptors. Its ability to interact with voltage-gated sodium channels has been extensively investigated, highlighting its potential as a novel analgesic agent. Furthermore, recent studies have demonstrated its efficacy in inhibiting certain kinase enzymes, which are implicated in various pathological conditions such as cancer and inflammatory diseases.

The structural uniqueness of (3-(1,1-difluoroethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone also makes it an attractive candidate for exploring its role in neurodegenerative disorders. Its ability to cross the blood-brain barrier has been validated through in vivo experiments, suggesting its potential as a central nervous system-targeted therapeutic agent. Additionally, its fluorinated substituent enhances its lipophilicity, which is crucial for optimizing drug delivery systems.

In terms of environmental impact, this compound has been subjected to rigorous ecotoxicological assessments. Studies indicate that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is required to evaluate its long-term persistence and degradation pathways in natural ecosystems.

From an industrial standpoint, the synthesis and characterization of this compound have been optimized to meet the demands of large-scale production. The use of green chemistry principles in its manufacturing process ensures minimal environmental footprint while maintaining high product quality. This aligns with the global trend towards sustainable chemical manufacturing practices.

In conclusion, (3-(1,1-difluoroethyl)piperidin-1-yl)(pyrrolidin-3-yl)methanone (CAS No. 2098032-89) represents a cutting-edge molecule with multifaceted applications across diverse fields. Its unique chemical structure, coupled with advancements in synthetic methodologies and pharmacological insights, positions it as a promising candidate for future therapeutic interventions. Continued research into its properties will undoubtedly unlock new avenues for its utilization in both academic and industrial settings.